Cas no 146368-15-2 (Cy 5 (Technical Grade))

• Product Name: Cy 5 (Technical Grade)
• CAS No: 146368-15-2
• MF: C₄₅H₅₂N₄O₁₄S₂
• MW: 937.042790412903
• CID: 2092107
• Update Time: 2025-10-24

Cy 5 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Cy5 dye
• CY5
• CY5 SE
• 1-[6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-2-[5-[1-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1,3-pentadien-1-yl]-3,3-dimethyl-5-sulfo-3H-indolium inner salt
• Cy5 DiSE(Di SO3)
• 2-((1E,3E,5E)-5-(1-(5-Carboxypentyl)-3,3-diMethylindolin-2-ylidene)penta-1,3-dienyl)-1-ethyl-3,3-diMethyl-3H-indoliuM chloride
• 1-(6-((2,5-Dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-2-(5-(1-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-3,3-dimethyl-5-sulfoindolin-2-ylidene)penta-1,3-dien-1-yl)-3,3-dimethyl-3H-indol-1-ium-5-sulfonate
• Cy 5 (Technical Grade)

• Inchi： 1S/C45H52N4O14S2/c1-44(2)32-28-30(64(56,57)58)18-20-34(32)46(26-12-6-10-16-42(54)62-48-38(50)22-23-39(48)51)36(44)14-8-5-9-15-37-45(3,4)33-29-31(65(59,60)61)19-21-35(33)47(37)27-13-7-11-17-43(55)63-49-40(52)24-25-41(49)53/h5,8-9,14-15,18-21,28-29H,6-7,10-13,16-17,22-27H2,1-4H3,(H-,56,57,58,59,60,61)
• InChI Key： MGIODCZGPVDROX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(=CC=CC=CC1C(C)(C)C3C=C(C=CC=3[N+]=1CCCCCC(=O)ON1C(CCC1=O)=O)S(=O)(=O)[O-])N2CCCCCC(=O)ON1C(CCC1=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 936.29214469 g/mol
• Monoisotopic Mass: 936.29214469 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 65
• Rotatable Bond Count: 20
• Complexity: 2190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 262
• Molecular Weight: 937.0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Cy 5 (Technical Grade)

Cy 5 (Technical Grade): A Comprehensive Overview

Cy 5, also known by its CAS number 146368-15-2, is a widely recognized fluorescent dye that has found extensive applications in various scientific and industrial fields. As a technical grade product, Cy 5 is optimized for performance in demanding environments, making it a preferred choice for researchers and manufacturers alike. This article delves into the properties, applications, and recent advancements associated with Cy 5 (Technical Grade), providing a detailed understanding of its significance in modern science and technology.

The chemical structure of Cy 5 is characterized by its robust fluorescent properties, which are derived from its unique molecular composition. Recent studies have highlighted the stability and brightness of Cy 5, making it an ideal candidate for applications requiring high sensitivity and precision. In the context of fluorescence-based assays, Cy 5 (Technical Grade) has demonstrated exceptional performance, particularly in bioanalytical techniques such as flow cytometry and fluorescence microscopy.

One of the most notable advancements in the use of Cy 5 is its integration into next-generation sequencing (NGS) technologies. Researchers have leveraged the dye's ability to emit strong fluorescent signals to enhance the accuracy and efficiency of DNA sequencing processes. This development underscores the importance of Cy 5 (Technical Grade) in advancing genomic research and personalized medicine.

In addition to its role in life sciences, Cy 5 has also found applications in materials science and engineering. Its fluorescence properties have been utilized in the development of advanced sensors and imaging systems, contributing to innovations in environmental monitoring and industrial quality control. The versatility of Cy 5 (Technical Grade) is further evidenced by its compatibility with a wide range of substrates and experimental conditions.

The technical grade designation of Cy 5 signifies its suitability for high-throughput applications, where consistency and reliability are paramount. Recent research has focused on optimizing the synthesis and purification processes of Cy 5, resulting in improved batch-to-batch reproducibility. These advancements have positioned Cy 5 (Technical Grade) as a cornerstone material in both academic research and industrial production.

In conclusion, Cy 5 (Technical Grade), with its CAS number 146368-15-2, continues to play a pivotal role in advancing scientific research and technological innovation. Its exceptional fluorescent properties, combined with recent advancements in synthesis and application techniques, ensure that Cy 5 remains a vital tool for researchers across diverse disciplines. As the demand for high-performance fluorescent dyes grows, the significance of Cy 5 in shaping future discoveries cannot be overstated.